Cas no 1805064-80-5 (Methyl 3-fluoro-4-methylpyridine-2-acetate)

• Product Name: Methyl 3-fluoro-4-methylpyridine-2-acetate
• CAS No: 1805064-80-5
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4906519
• Update Time: 2025-05-20

Methyl 3-fluoro-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-4-methylpyridine-2-acetate

• Inchi： 1S/C9H10FNO2/c1-6-3-4-11-7(9(6)10)5-8(12)13-2/h3-4H,5H2,1-2H3
• InChI Key： IZLUYGSDBOPFKJ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CN=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-fluoro-4-methylpyridine-2-acetate

Comprehensive Guide to Methyl 3-fluoro-4-methylpyridine-2-acetate (CAS No. 1805064-80-5): Properties, Applications, and Market Insights

Methyl 3-fluoro-4-methylpyridine-2-acetate (CAS No. 1805064-80-5) is a specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a key intermediate in organic synthesis, has garnered attention due to its unique structural features and versatility in drug discovery. The presence of both fluoro and methyl substituents on the pyridine ring enhances its reactivity, making it valuable for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like Methyl 3-fluoro-4-methylpyridine-2-acetate has surged, driven by their role in developing next-generation pharmaceuticals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties, aligning with current trends in precision medicine.

The chemical properties of Methyl 3-fluoro-4-methylpyridine-2-acetate include a molecular weight of 183.17 g/mol and a purity typically exceeding 97%. Its ester functional group allows for further derivatization, while the electron-withdrawing fluorine atom influences its reactivity in cross-coupling reactions. These characteristics make it indispensable in medicinal chemistry, where it’s used to optimize drug candidates for improved bioavailability and target selectivity.

From an industrial perspective, Methyl 3-fluoro-4-methylpyridine-2-acetate is synthesized through multi-step processes involving fluorination and esterification. Manufacturers emphasize high-yield protocols to meet the growing demand from contract research organizations (CROs). The compound’s stability under standard storage conditions (2–8°C in inert atmospheres) ensures its suitability for global supply chains, addressing FAQs about shelf life and handling precautions.

Emerging applications of Methyl 3-fluoro-4-methylpyridine-2-acetate extend to material science, where its pyridine core contributes to the development of organic semiconductors. This aligns with the booming interest in flexible electronics and sustainable energy solutions. Additionally, its use in catalysis research has been explored, particularly in reactions requiring ligand design for transition-metal complexes.

Market analysts highlight that the global fluorochemicals market, valued at USD 23.4 billion in 2023, will drive the adoption of niche compounds like Methyl 3-fluoro-4-methylpyridine-2-acetate. Regulatory approvals for fluoro-containing drugs (e.g., JAK inhibitors) further bolster its commercial relevance. Suppliers often address queries about scalability and custom synthesis options, reflecting industry needs for tailored solutions.

For researchers sourcing Methyl 3-fluoro-4-methylpyridine-2-acetate, verifying CAS No. 1805064-80-5 is critical to avoid counterfeit products. Reputable vendors provide analytical certificates (COA) with detailed HPLC/NMR data. The compound’s pricing varies based on batch size and purity grade, with bulk purchases offering cost advantages for preclinical studies.

Environmental and safety considerations for Methyl 3-fluoro-4-methylpyridine-2-acetate adhere to REACH and OSHA guidelines. While not classified as hazardous under standard protocols, proper laboratory practices (e.g., fume hood use) are recommended. This responsiveness to ESG (Environmental, Social, Governance) criteria enhances its appeal to ethically conscious buyers.

In summary, Methyl 3-fluoro-4-methylpyridine-2-acetate exemplifies the intersection of cutting-edge chemistry and market-driven innovation. Its role in drug development pipelines and advanced materials ensures sustained relevance, while optimized synthesis routes promise greater accessibility. As the scientific community prioritizes fluorine chemistry, this compound remains a high-value asset for multidisciplinary research.